(9Z,12Z)-(8R)-8-Hydroperoxyoctadeca-9,12-dienoic acid
Overview
Description
(9Z,12Z)-(8R)-8-Hydroperoxyoctadeca-9,12-dienoic acid, commonly known as HPODE, is a type of fatty acid hydroperoxide that is commonly found in plants and animals. It is a highly reactive molecule that has been extensively studied for its potential use in various scientific research applications. In
Scientific Research Applications
Stereospecific Removal in Biosynthesis
A study by Fahlstadius and Hamberg (1990) investigated the stereochemistry of hydrogen removal in the conversion of a related compound, (9S)-hydroperoxyoctadeca-(10E, 12Z)-dienoic acid, into colneleic acid. This research demonstrated selective removal of the pro-R hydrogen at C-8 in the biosynthesis process (Fahlstadius & Hamberg, 1990).
Analysis of Hydroxyoctadecadienoic Acids
Garscha and Oliw (2007) provided insights into the steric analysis of various hydroxyoctadecadienoic acids formed from 8R-hydroperoxyoctadecadienoic acid. This study is crucial for understanding the formation and characteristics of these acids in different fungal organisms (Garscha & Oliw, 2007).
Oxylipin Metabolism in Red Algae
Research by Gerwick, Moghaddam, and Hamberg (1991) explored the conversion of arachidonic acid in the red alga Gracilariopsis lemaneiformis. They postulated the existence of a hydroperoxide isomerase catalyzing the conversion of fatty acid hydroperoxides into vicinal diol fatty acids, which is relevant for understanding the metabolic pathways in algae (Gerwick, Moghaddam, & Hamberg, 1991).
Transformation of Fatty Acid Hydroperoxides
Haynes and Vonwiller (1990) discussed the catalytic transformations of fatty acid hydroperoxides by iron(III) and copper(II), demonstrating the generation of peroxy radicals. This study contributes to the understanding of the chemical behavior of these compounds under different catalytic conditions (Haynes & Vonwiller, 1990).
properties
CAS RN |
143343-95-7 |
|---|---|
Product Name |
(9Z,12Z)-(8R)-8-Hydroperoxyoctadeca-9,12-dienoic acid |
Molecular Formula |
C18H32O4 |
Molecular Weight |
312.4 g/mol |
IUPAC Name |
(8R,9Z,12Z)-8-hydroperoxyoctadeca-9,12-dienoic acid |
InChI |
InChI=1S/C18H32O4/c1-2-3-4-5-6-7-8-11-14-17(22-21)15-12-9-10-13-16-18(19)20/h6-7,11,14,17,21H,2-5,8-10,12-13,15-16H2,1H3,(H,19,20)/b7-6-,14-11-/t17-/m0/s1 |
InChI Key |
RGJSGXNKRWWCOQ-QMEIEYGNSA-N |
Isomeric SMILES |
CCCCC/C=C\C/C=C\[C@@H](CCCCCCC(=O)O)OO |
SMILES |
CCCCCC=CCC=CC(CCCCCCC(=O)O)OO |
Canonical SMILES |
CCCCCC=CCC=CC(CCCCCCC(=O)O)OO |
Other CAS RN |
143343-95-7 |
physical_description |
Solid |
synonyms |
8-HPODE 8-hydroperoxylinoleic acid |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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